N-[2-[2-[(2-Chloroacetyl)-methylamino]ethoxy]ethyl]-N-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxamide

• IUPAC Name: N-[2-[2-[(2-chloroacetyl)-methylamino]ethoxy]ethyl]-N-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carboxamide
• InChI: InChI=1S/C16H25ClN4O3/c1-19(15(22)12-17)7-9-24-10-8-20(2)16(23)14-11-13-5-3-4-6-21(13)18-14/h11H,3-10,12H2,1-2H3
• InChI Key: LGNTWIAGTQWJJI-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOCCN(C)C(=O)C1=NN2CCCCC2=C1)C(=O)CCl
• Molecular Formula: C16H25ClN4O3
• Molecular Weight: 356.8 g/mol

Description

This compound contains several functional groups and structural features that are common in medicinal chemistry. It includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. This ring is often used in drug discovery due to its ability to efficiently explore the pharmacophore space, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring, for example, contributes to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. For example, the pyrrolidine ring can undergo various reactions depending on the substituents present and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the pyrrolidine ring could influence its solubility, stability, and reactivity.